Cas no 1019541-39-9 (3-chloro-n-(2-fluorobenzyl)aniline)

• Product Name: 3-chloro-n-(2-fluorobenzyl)aniline
• CAS No: 1019541-39-9
• MF: C₁₃H₁₁ClFN
• MW: 235.684545755386
• CID: 1134951
• PubChem ID: 28455738
• Update Time: 2025-07-20

3-chloro-n-(2-fluorobenzyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(2-fluorobenzyl)aniline
• 1019541-39-9
• AKOS000235840
• 3-chloro-N-[(2-fluorophenyl)methyl]aniline
• 3-Chloro-N-(2-fluorobenzyl)aniline, 97%
• 3-chloro-n-(2-fluorobenzyl)aniline

• MDL： MFCD11144462
• Inchi： 1S/C13H11ClFN/c14-11-5-3-6-12(8-11)16-9-10-4-1-2-7-13(10)15/h1-8,16H,9H2
• InChI Key： RFPFHDNQARNYLO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NCC1C=CC=CC=1F

Computed Properties

• Exact Mass: 235.0564052g/mol
• Monoisotopic Mass: 235.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 3-chloro-n-(2-fluorobenzyl)aniline

Professional Introduction to 3-chloro-n-(2-fluorobenzyl)aniline (CAS No. 1019541-39-9)

3-chloro-n-(2-fluorobenzyl)aniline, with the chemical formula C₁₃H₁₁ClF, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules. The presence of both chloro and fluoro substituents in its structure imparts unique reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The compound's molecular structure consists of a benzyl group attached to an aniline core, with a chloro substituent at the 3-position and a fluoro group at the 2-position of the benzene ring. This specific arrangement enhances its utility in medicinal chemistry, particularly in the design of small-molecule inhibitors targeting various biological pathways.

In recent years, 3-chloro-n-(2-fluorobenzyl)aniline has been extensively studied for its potential in drug discovery. Its derivatives have shown promise in inhibiting enzymes involved in cancer progression, inflammation, and infectious diseases. The chloro group facilitates nucleophilic substitution reactions, allowing for easy functionalization, while the fluoro group enhances metabolic stability and bioavailability.

One of the most notable applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Researchers have leveraged the structural features of 3-chloro-n-(2-fluorobenzyl)aniline to design potent inhibitors that selectively target specific kinases. For instance, studies have demonstrated its efficacy in inhibiting tyrosine kinases, which are overexpressed in many cancer cell lines.

Furthermore, the compound has been explored in the context of antiviral therapies. The fluoro group's electron-withdrawing properties contribute to enhanced binding affinity to viral proteases and polymerases. This has led to the synthesis of derivatives that exhibit significant antiviral activity against a range of pathogens. The ability to modify the aniline core further allows for fine-tuning of pharmacokinetic properties, improving drug-like characteristics.

The synthesis of 3-chloro-n-(2-fluorobenzyl)aniline typically involves multi-step organic reactions starting from commercially available precursors. The chlorination step is often performed using reagents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). Subsequent nucleophilic aromatic substitution with 2-fluorobenzyl halides yields the desired product. Advances in synthetic methodologies have improved yield and purity, making large-scale production more feasible.

In academic research, CAS No. 1019541-39-9 has been utilized as a building block for more complex molecules. Its structural motif is frequently incorporated into libraries of compounds for high-throughput screening (HTS). This approach has led to the identification of novel lead compounds with therapeutic potential. The compound's versatility also makes it valuable in material science applications, where it can be used to develop advanced polymers and coatings with tailored properties.

The pharmacological profile of derivatives derived from 3-chloro-n-(2-fluorobenzyl)aniline continues to be a subject of intense investigation. Preclinical studies have highlighted their potential as scaffolds for developing drugs with improved efficacy and reduced side effects. The integration of computational chemistry techniques has further accelerated the discovery process by predicting binding interactions and optimizing molecular structures.

Ethical considerations are paramount when conducting research involving such compounds. Ensuring proper handling and disposal protocols minimizes environmental impact while maintaining safety standards for researchers and end-users. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications efficiently.

The future prospects for CAS No. 1019541-39-9 and its derivatives appear promising. Ongoing research aims to expand its utility across diverse therapeutic areas, including neurodegenerative diseases and metabolic disorders. Innovations in synthetic chemistry and drug delivery systems may further enhance its role in modern medicine.